methyl 3-chloro-6-({[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]carbonothioyl}amino)-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-chloro-6-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)carbamothioylamino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C22H19ClN4O3S2/c1-12-18(20(28)27(26(12)2)14-7-5-4-6-8-14)25-22(31)24-13-9-10-15-16(11-13)32-19(17(15)23)21(29)30-3/h4-11H,1-3H3,(H2,24,25,31)
• InChI Key: UFIAXMVTGLJFBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NC3=CC4=C(C=C3)C(=C(S4)C(=O)OC)Cl
• Molecular Formula: C22H19ClN4O3S2
• Molecular Weight: 487.0 g/mol

Description

The chemical compound belongs to a class of complex organic molecules featuring a benzothiophene backbone modified with various functional groups, including pyrazole derivatives. Such compounds are of interest due to their potential pharmacological activities and complex molecular architecture, which makes them suitable candidates for detailed chemical studies.

Synthesis Analysis

The synthesis of complex molecules similar to the one mentioned typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. For instance, the synthesis of related pyrazole and benzothiophene derivatives often requires precise control of reaction conditions to achieve the desired selectivity and yield (Hayvalı et al., 2010).

Molecular Structure Analysis

The molecular structure of such compounds can be elucidated using spectroscopic methods (UV-vis, FT-IR, NMR) and X-ray crystallography, revealing details about the molecular conformation, tautomeric equilibria, and intramolecular interactions. This information is crucial for understanding the compound's reactivity and properties (Kranjc et al., 2012).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, including nucleophilic addition, electrophilic substitution, and redox reactions, influenced by the electronic and steric environment of the functional groups present. Their chemical behavior under different conditions provides insights into their reactivity patterns and stability.

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystal structure, depend on the molecular structure and substitution pattern. These properties are essential for determining the compound's suitability for further applications and for its handling and storage (Scrowston & Shaw, 1976).

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

One-Pot Synthesis of Tetrasubstituted Thiophenes

A one-pot multicomponent protocol has been developed for the synthesis of tetrasubstituted thiophenes, utilizing reactions that might be related to the chemical structure . The process involves the reaction of aryl-methylthio pyranones with methyl thioglycolate in the presence of sodium methoxide, yielding high-quality thiophenes (Sahu et al., 2015).

Michael Addition Reactions

The Michael addition of active methylene compounds to arylidenebenzo[b]thiophenones has been studied to synthesize amino-substituted benzothiopyrans. This reaction pathway is significant for the synthesis of compounds with potential biological activities (Bakhouch et al., 2015).

Structural Analysis and Properties

Structural Confirmation via Spectroscopy and Crystallography

Detailed structural confirmation of synthesized compounds, possibly related to the query compound, has been achieved through spectroscopic methods and single crystal X-ray diffraction. These techniques ensure the accurate determination of molecular structures, crucial for understanding the compound's chemical properties (Scrowston & Shaw, 1976).

Potential Biological Activities

Anticancer Activity of Heterocyclic Compounds

Synthesized heterocycles, including pyrazolines and benzothiazoles, have been screened for in-vitro anticancer activity. Such compounds show promise in the development of new therapeutic agents (Waghmare et al., 2013).

Antimicrobial and Anti-inflammatory Applications

New classes of compounds incorporating benzothiazole moieties have been synthesized and evaluated for antimicrobial activity. Electron-withdrawing groups in the phenyl ring have been found to enhance antimicrobial activity, indicating the potential for developing new antimicrobial agents (Amir et al., 2012). Additionally, some synthesized mannich bases exhibited significant in-vitro anti-inflammatory activity, offering insights into the design of new anti-inflammatory drugs (Rathi et al., 2013).